Cas no 115592-38-6 (3-Pyridazinecarboxylic acid,5-cyano-1,6-dihydro-4-methyl-6-oxo-1-phenyl-)

3-Pyridazinecarboxylic acid,5-cyano-1,6-dihydro-4-methyl-6-oxo-1-phenyl- structure
115592-38-6 structure
Product Name:3-Pyridazinecarboxylic acid,5-cyano-1,6-dihydro-4-methyl-6-oxo-1-phenyl-
CAS No:115592-38-6
MF:C13H9N3O3
MW:255.228862524033
CID:1205457
Update Time:2024-08-05

3-Pyridazinecarboxylic acid,5-cyano-1,6-dihydro-4-methyl-6-oxo-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridazinecarboxylic acid,5-cyano-1,6-dihydro-4-methyl-6-oxo-1-phenyl-
    • 3-Pyridazinecarboxylic acid, 5-cyano-1,6-dihydro-4-methyl-6-oxo-1-phenyl-
    • Inchi: 1S/C13H9N3O3/c1-8-10(7-14)12(17)16(15-11(8)13(18)19)9-5-3-2-4-6-9/h2-6H,1H3,(H,18,19)
    • InChI Key: QEDSTBBJNQPZRS-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)=NN(C2=CC=CC=C2)C(=O)C(C#N)=C1C

Computed Properties

  • Exact Mass: 255.06447

Experimental Properties

  • Density: 1.35±0.1 g/cm3(Predicted)
  • Melting Point: 238 °C(Solv: N,N-dimethylformamide (68-12-2))
  • Boiling Point: 438.2±48.0 °C(Predicted)
  • PSA: 93.76
  • pka: -3.89±0.40(Predicted)
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